Cas no 1822559-20-5 (Methyl 4-amino-4-(4-bromothiophen-2-yl)butanoate)

• Product Name: Methyl 4-amino-4-(4-bromothiophen-2-yl)butanoate
• CAS No: 1822559-20-5
• MF: C₉H₁₂BrNO₂S
• MW: 278.166080474854
• CID: 6165227
• PubChem ID: 116940208
• Update Time: 2025-05-20

Methyl 4-amino-4-(4-bromothiophen-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1933746
• methyl 4-amino-4-(4-bromothiophen-2-yl)butanoate
• 1822559-20-5
• Methyl 4-amino-4-(4-bromothiophen-2-yl)butanoate

• Inchi： 1S/C9H12BrNO2S/c1-13-9(12)3-2-7(11)8-4-6(10)5-14-8/h4-5,7H,2-3,11H2,1H3
• InChI Key： ZCCFTBAPKOVRLR-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(CCC(=O)OC)N

Computed Properties

• Exact Mass: 276.97721g/mol
• Monoisotopic Mass: 276.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.6Ų

Additional information on Methyl 4-amino-4-(4-bromothiophen-2-yl)butanoate

Methyl 4-amino-4-(4-bromothiophen-2-yl)butanoate: A Comprehensive Overview

Methyl 4-amino-4-(4-bromothiophen-2-yl)butanoate, with the CAS number 1822559-20-5, is a significant compound in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The molecule consists of a butanoate ester group attached to a thiophene ring, which is further substituted with a bromine atom at the 4-position and an amino group at the 2-position. This combination of functional groups makes it a versatile compound with promising bioactivity and synthetic utility.

Recent studies have highlighted the importance of thiophene derivatives in various biological systems. The presence of the thiophene ring in Methyl 4-amino-4-(4-bromothiophen-2-yl)butanoate contributes to its ability to interact with biological targets, such as enzymes and receptors, making it a valuable candidate for drug discovery. Researchers have explored its potential as an inhibitor of key enzymes involved in diseases like cancer and neurodegenerative disorders.

The synthesis of Methyl 4-amino-4-(4-bromothiophen-2-yl)butanoate involves a multi-step process that includes nucleophilic substitution, coupling reactions, and esterification. These steps are carefully optimized to ensure high yields and purity, which are critical for its application in research and development. The compound's stability under various conditions has also been studied, providing insights into its suitability for different experimental setups.

In terms of applications, Methyl 4-amino-4-(4-bromothiophen-2-yl strong>)butanoate has shown promise in the field of materials science, particularly in the development of advanced polymers and sensors. Its ability to form stable complexes with metal ions has led to its use in creating materials with enhanced electronic properties. Additionally, its role as a precursor for other bioactive molecules has further expanded its utility in synthetic chemistry.

Recent advancements in computational chemistry have allowed researchers to model the behavior of Methyl 4-amino-4-(< strong >4-bromothiophen strong > - < strong > 2 strong > - < strong > yl strong > ) butanoate at the molecular level. These studies provide deeper insights into its interaction mechanisms with biological targets, paving the way for more targeted drug design strategies.

In conclusion, Methyl 4-amino-4-(< strong > 4-bromothiophen strong > - < strong > 2 strong > - < strong > yl strong > ) butanoate is a compound of significant interest due to its unique structure and diverse applications. As research continues to uncover its potential, it is poised to play a crucial role in advancing both pharmaceutical and materials science industries.